Cas no 737000-96-3 ((S)-(+)-2-HEXYL ISOTHIOCYANATE)

• Product Name: (S)-(+)-2-HEXYL ISOTHIOCYANATE
• CAS No: 737000-96-3
• MF: C₇H₁₃NS
• MW: 143.24982047081
• CID: 891077
• PubChem ID: 7016590
• Update Time: 2025-05-21

(S)-(+)-2-HEXYL ISOTHIOCYANATE Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-2-HEXYL ISOTHIOCYANATE
• AKOS025295678
• BP-10956
• 737000-96-3
• DTXSID20426869
• (2S)-2-ISOTHIOCYANATOHEXANE
• DB-247680

• MDL： MFCD05664054
• Inchi： 1S/C7H13NS/c1-3-4-5-7(2)8-6-9/h7H,3-5H2,1-2H3/t7-/m0/s1
• InChI Key： GCZWLZBNDSJSQF-ZETCQYMHSA-N
• SMILES： S=C=N[C@@H](C)CCCC

Computed Properties

• Exact Mass: 143.07700
• Monoisotopic Mass: 143.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 0,917 g/cm3
• Refractive Index: 1.4864
• PSA: 44.45000
• LogP: 2.66790
• Sensitiveness: Moisture Sensitive

(S)-(+)-2-HEXYL ISOTHIOCYANATE Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1

Additional information on (S)-(+)-2-HEXYL ISOTHIOCYANATE

Chemical Profile of (S)-(+)-2-Hexyl Isothiocyanate (CAS No. 737000-96-3)

(S)-(+)-2-Hexyl Isothiocyanate, identified by the Chemical Abstracts Service Number (CAS No.) 737000-96-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its isothiocyanate functional group and a hexyl side chain, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities.

The structure of (S)-(+)-2-Hexyl Isothiocyanate consists of a central carbon atom double-bonded to a sulfur atom, which is further bonded to a nitrogen atom. The hexyl group, an alkyl chain with six carbon atoms, provides the molecule with a certain degree of lipophilicity, making it suitable for various chemical interactions. The stereochemistry of the molecule, specifically the (S)-configuration at the chiral center, plays a crucial role in its reactivity and interaction with biological systems.

Recent research has highlighted the importance of stereoselective synthesis in pharmaceutical applications. The synthesis of enantiomerically pure forms of compounds like (S)-(+)-2-Hexyl Isothiocyanate is essential for achieving desired pharmacological effects while minimizing unwanted side reactions. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, have been employed to enhance the yield and purity of such compounds.

In the context of medicinal chemistry, isothiocyanates have shown promise as bioactive molecules due to their ability to interact with various biological targets. Studies have demonstrated that derivatives of isothiocyanates can exhibit properties such as anti-inflammatory, antioxidant, and anticancer effects. The hexyl moiety in (S)-(+)-2-Hexyl Isothiocyanate may influence its solubility and permeability across biological membranes, thereby affecting its bioavailability and therapeutic potential.

The reactivity of isothiocyanates with nucleophiles, including amines and thiols, is well-documented. This property makes them valuable intermediates in the synthesis of more complex molecules, such as peptidomimetics and heterocyclic compounds. The use of (S)-(+)-2-Hexyl Isothiocyanate in these reactions can lead to the formation of stereodefined products, which are crucial for developing novel therapeutic agents.

Advances in computational chemistry have also contributed to a deeper understanding of the interactions between isothiocyanates and biological targets. Molecular modeling techniques allow researchers to predict binding affinities and identify potential drug candidates more efficiently. The specific conformational preferences and binding modes of (S)-(+)-2-Hexyl Isothiocyanate can be elucidated using these tools, providing insights into its mechanism of action.

The pharmaceutical industry continues to explore new applications for compounds like (S)-(+)-2-Hexyl Isothiocyanate. Its unique structural features make it a valuable building block for drug discovery programs targeting various diseases. Additionally, its role in material science has not been overlooked, with potential uses in polymer chemistry and functional materials.

In conclusion, (S)-(+)-2-Hexyl Isothiocyanate (CAS No. 737000-96-3) represents a fascinating compound with broad applications in chemistry and medicine. Its stereochemistry, reactivity, and potential biological activities make it a subject of intense research interest. As synthetic methodologies and computational tools continue to evolve, the understanding and utilization of such compounds will undoubtedly expand, leading to new breakthroughs in pharmaceuticals and materials science.